Cas no 929402-91-5 (3-(4-chlorophenyl)-9-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(4-chlorophenyl)-9-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929402-91-5
• MF: C₂₄H₁₈ClNO₄
• MW: 419.857025623322
• CID: 5428655
• Update Time: 2025-11-01

3-(4-chlorophenyl)-9-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-9-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(4-chlorophenyl)-9-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C24H18ClNO4/c1-28-18-8-6-17(7-9-18)26-12-20-22(30-14-26)11-10-19-23(27)21(13-29-24(19)20)15-2-4-16(25)5-3-15/h2-11,13H,12,14H2,1H3
• InChI Key： SPMXCDJAJHIMAB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(Cl)C=C4)=COC3=C2CN(C2=CC=C(OC)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-9-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

3-(4-Chlorophenyl)-9-(4-Methoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-4-One: A Comprehensive Overview

3-(4-Chlorophenyl)-9-(4-Methoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-4-One, identified by the CAS Registry Number 929402-91-5, is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromeno[8,7-e]oxazines, which are characterized by their fused bicyclic system comprising a chromene and an oxazine moiety. The presence of substituents such as the 4-chlorophenyl and 4-methoxyphenyl groups further enhances its chemical complexity and potential biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the chromeno[8,7-e]oxazine core structure. This approach not only reduces reaction time but also minimizes side reactions, making it a more efficient route for large-scale production.

The structural features of 3-(4-Chlorophenyl)-9-(4-Methoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-4-One play a pivotal role in its pharmacological properties. The chlorophenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Conversely, the methoxyphenyl group imparts electron-donating properties through resonance effects. These opposing electronic interactions create a dynamic balance that may enhance the compound's ability to interact with biological targets such as enzymes or receptors.

Recent research has focused on evaluating the biological activity of this compound in various therapeutic areas. For example, studies conducted at the University of California have explored its potential as an anti-inflammatory agent. Results indicate that the compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Furthermore, preliminary in vitro assays suggest that it may also possess antioxidant properties due to its ability to scavenge free radicals.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid bicyclic structure makes it a candidate for use in organic electronics. Researchers at Stanford University have investigated its potential as an emissive material in organic light-emitting diodes (OLEDs). Their findings reveal that the compound exhibits strong fluorescence under UV irradiation and demonstrates high stability under thermal stress.

The development of analytical techniques has significantly enhanced our understanding of this compound's properties. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) and mass spectrometry have been employed to confirm its molecular structure and purity. These techniques have also facilitated the identification of intermediates formed during its synthesis.

In conclusion, 3-(4-Chlorophenyl)-9-(4-Methoxyphenyl)-4H,8H,9H,10H-Chromeno[8,e]1,Oxazin-One, with CAS No. 929402-91-5, represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates or advanced materials.